Cas no 3154-54-9 (Methyl 2-formamidoacetate)

Methyl 2-formamidoacetate Properties

Names and Identifiers

• Methyl 2-formamidoacetate
• Glycine, N-formyl-, methyl ester
• N-FORMYLGLYCINE METHYL ESTER
• methyl N-formylglycinate
• N-Formylglycine methyl ester
• AKOS006223249
• MFCD00037081
• EN300-130865
• DS-5086
• HY-W129341
• A820898
• N-Formylglycine methyl ester, >=97.0%
• Methyl 2-formamidoacetate (For-Gly-OMe)
• N-Formylglycin-methylester
• J-018459
• 3154-54-9
• SCHEMBL2141079
• SY116334
• FT-0652783
• DTXSID00399401
• CS-0187476
• Methyl2-formamidoacetate
• DB-298080
• +Expand

• MDL： MFCD00037081
• InChIKey： FTMKOMANDDIUSM-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7NO3/c1-8-4(7)2-5-3-6/h3H,2H2,1H3,(H,5,6)
• SMILES： COC(CNC=O)=O

Computed Properties

• Exact Mass: 117.04261
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 117.042593085g/mol
• Heavy Atom Count: 8
• Complexity: 91.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4
• Boiling Point: 90 °C/0.2 mmHg(lit.)
• Melting Point: 29-31 °C